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An In-depth Technical Guide on the Spin and Parity of the Dysprosium-164 Nucleus

Introduction
Dysprosium-164 (¹⁶⁴Dy) is the most abundant stable isotope of dysprosium, with a natural

abundance of 28.26%.[1][2] As a well-deformed, even-even nucleus, it serves as a crucial

subject for studies in nuclear structure, particularly for understanding collective excitations and

the interplay between single-particle and collective degrees of freedom. The spin (total angular

momentum) and parity (behavior of the wavefunction under spatial inversion) of its nuclear

states are fundamental quantum numbers that characterize its structure. This guide provides a

comprehensive overview of the spin and parity of ¹⁶⁴Dy, detailing experimental methodologies,

presenting key data, and illustrating the theoretical frameworks used for its description.

Ground State and Excited States of ¹⁶⁴Dy
The ground state of an even-even nucleus like ¹⁶⁴Dy is characterized by the pairing of all

protons and neutrons, resulting in a total angular momentum of zero.

Ground State Spin and Parity: 0⁺[2][3]

The excited states of ¹⁶⁴Dy reveal a rich structure, including rotational bands built upon the

ground state and various vibrational states. The energies, spins, and parities of these excited

levels have been extensively studied through various nuclear reactions and decay

spectroscopy.

Data Presentation: Adopted Levels for ¹⁶⁴Dy
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The following table summarizes the adopted energy levels, spins, and parities for Dysprosium-
164 based on evaluated nuclear data.[4][5] This data is crucial for validating theoretical models

and understanding the nuclear structure.

Energy (keV) Spin and Parity (Jπ) Half-life

0.0 0⁺ Stable

73.39 2⁺ 2.35 ns

242.9 4⁺ 19.5 ps

500.5 6⁺ 3.5 ps

761.8 2⁺ 1.1 ps

828.6 3⁺

864.1 0⁺

915.9 4⁺

976.9 2⁻

995.0 5⁺

1039.2 3⁻

1084.0 8⁺

1126.9 4⁻

1234.5 6⁺

1317.0 5⁻

3159.1 1⁺

3173.6 1⁺

Note: This table presents a selection of the well-established lower-energy levels. For a

complete and up-to-date listing, consulting the Evaluated Nuclear Structure Data File (ENSDF)

is recommended.[4][6]
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Experimental Protocols for Determining Spin and
Parity
The determination of nuclear spin and parity is a multi-step process that relies on a

combination of experimental techniques. The primary methods involve populating the nuclear

states of interest and then analyzing the properties of the subsequent electromagnetic radiation

(gamma rays) or emitted particles.

Population of Excited States
Excited states in ¹⁶⁴Dy can be populated through several mechanisms:

Coulomb Excitation: This technique uses the electromagnetic interaction between a projectile

nucleus and the target nucleus (¹⁶⁴Dy) to induce transitions to excited states without the

complication of nuclear forces.[7][8][9] It is particularly effective for studying collective states.

The probability of exciting a given state is directly related to the electromagnetic matrix

elements, which are sensitive to the spin and parity of the connected levels.[9]

Nuclear Reactions:

Neutron Capture: The ¹⁶³Dy(n,γ)¹⁶⁴Dy reaction involves bombarding a ¹⁶³Dy target with

thermal or resonant neutrons. The capture of a neutron forms ¹⁶⁴Dy in a highly excited

state, which then de-excites by emitting a cascade of gamma rays, populating a wide

range of lower-lying states.[10]

Stripping Reactions: Reactions like ¹⁶³Dy(d,pγ)¹⁶⁴Dy involve the transfer of a neutron to the

target nucleus.[11] The angular distribution of the outgoing protons and the properties of

the coincident gamma rays provide information about the angular momentum transferred

and thus the spin and parity of the final state.

Beta Decay: The decay of parent isotopes like ¹⁶⁴Ho and ¹⁶⁴Tb can populate levels in ¹⁶⁴Dy.

[3] The selection rules for beta decay (Fermi and Gamow-Teller transitions) constrain the

possible spin and parity changes between the parent and daughter states.
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Once populated, the excited states de-excite, primarily through the emission of gamma rays.

The analysis of these gamma rays is central to determining spin and parity.

Methodology: High-purity germanium (HPGe) detectors are used to measure the energy and

intensity of the emitted gamma rays with high precision.[7][12] By identifying the energies of

gamma-ray transitions, a level scheme can be constructed.

Angular Correlations: The measurement of the angular correlation between successively

emitted gamma rays provides information on the spins of the involved levels and the

multipolarity of the transitions.

Internal Conversion Coefficients: The de-excitation can also proceed via internal conversion,

where the excitation energy is transferred to an atomic electron. Measuring the ratio of

internal conversion electrons to gamma rays gives the internal conversion coefficient. This

coefficient is highly dependent on the transition energy, multipolarity (and thus the change in

spin and parity), and atomic number.[11]

Gamma-Ray Polarization: Measuring the linear polarization of the emitted gamma rays can

help distinguish between electric and magnetic transitions, further constraining parity

assignments.

Mandatory Visualization
Experimental Workflow
The following diagram illustrates a typical experimental workflow for determining the spin and

parity of nuclear levels.
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Caption: Workflow for Spin and Parity Determination.

Theoretical Framework
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The experimental data for ¹⁶⁴Dy are interpreted within the framework of nuclear models. These

models provide a theoretical understanding of the observed level structure and allow for

predictions of nuclear properties.

The Shell Model: This model is fundamental to understanding nuclear structure. It describes

the nucleus in terms of nucleons (protons and neutrons) occupying quantized energy levels

or "shells".[13][14] For an even-even nucleus like ¹⁶⁴Dy, the ground state has Jπ = 0⁺

because all nucleons are paired. The properties of excited states are determined by the

configuration of the valence (unpaired) nucleons.[14]

Collective Models: For a deformed nucleus like ¹⁶⁴Dy, collective models are essential. These

models describe the nucleus as a whole, exhibiting rotational and vibrational modes of

excitation.

Projected Shell Model (PSM): This model provides a bridge between the single-particle shell

model and collective motion.[15][16] It is particularly successful in describing the properties

of high-spin states and phenomena like back-bending, where the nuclear moment of inertia

changes abruptly with rotational frequency.[15][16]

The following diagram illustrates the relationship between theoretical models and experimental

data.
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Caption: Interplay of Theory and Experiment.

Conclusion
The spin and parity of the ground and excited states of Dysprosium-164 have been well-

established through decades of experimental work, primarily utilizing gamma-ray spectroscopy

following nuclear reactions and decay. The ground state is confirmed to be 0⁺, consistent with

its even-even nature. The structure of its excited states provides a rich testing ground for

nuclear models that seek to describe the complex interplay of single-particle and collective

behavior in deformed, heavy nuclei. The continued refinement of experimental techniques and

theoretical models will further deepen our understanding of the nuclear structure of ¹⁶⁴Dy and

its neighbors in the nuclear chart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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